Cas no 2137566-70-0 (2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine)

2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine is a synthetic organic compound with significant potential applications in pharmaceutical research. Its key advantages include a high degree of structural specificity and a well-defined functional group, which facilitates precise interactions with biological targets. The presence of the chlorophenyl and pyrazol-1-yl groups allows for versatile chemical transformations, enhancing its utility in drug discovery.
2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine structure
2137566-70-0 structure
Product Name:2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
CAS No:2137566-70-0
MF:C12H14ClN3O2S
MW:299.776460170746
CID:6609316
PubChem ID:165481009
Update Time:2025-06-25

2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine
    • EN300-1115750
    • 2137566-70-0
    • Inchi: 1S/C12H14ClN3O2S/c1-19(17,18)9-7-15-16(8-9)12(6-14)10-4-2-3-5-11(10)13/h2-5,7-8,12H,6,14H2,1H3
    • InChI Key: NDDHATXDGQUHSA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(CN)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 299.0495256g/mol
  • Monoisotopic Mass: 299.0495256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 86.4Ų

2-(2-chlorophenyl)-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethan-1-amine Pricemore >>

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